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Compound of Interest

Compound Name: 1-Ethynyl-4-nitrobenzene

Cat. No.: B013769

This document provides essential safety and logistical information for the proper disposal of 1-
Ethynyl-4-nitrobenzene, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on standard safety data sheets and are
intended to ensure the safe handling and disposal of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Ethynyl-4-nitrobenzene is presented below for
easy reference.

Property Value Source
Chemical Formula CsHsNO:2 [1112]
Molecular Weight 147.13 g/mol [2][3]
CAS Number 937-31-5 [11[3]
Purity (Assay) >98.0% (GC) [1]
Melting Point 148-150 °C [3]

Experimental Protocol: Disposal Procedure

The recommended disposal procedure for 1-Ethynyl-4-nitrobenzene involves careful handling
and adherence to local, state, and federal regulations. The primary method of disposal is
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incineration.[1]

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure the following
PPE is worn:

o Respiratory Protection: A dust respirator is necessary, especially if dust or aerosol will be
generated.[1]

» Hand Protection: Wear protective gloves.[1]

o Eye Protection: Safety glasses or an eyeshield are required.[1][3] A face-shield may be
necessary depending on the situation.[1]

o Skin and Body Protection: Wear protective clothing and boots as required.[1]
2. Handling and Temporary Storage:

» Handle the substance in a well-ventilated area, preferably under a local exhaust system, to
avoid dust dispersion.[1][4][5]

e Avoid contact with skin, eyes, and clothing.[1]

» After handling, wash hands and face thoroughly.[1]

o Store the material in a tightly closed container in a cool, dark, and dry place.[1][6]
o Keep it away from incompatible materials such as oxidizing agents.[1][5]

3. Disposal Method:

o Consult Authorities: Before proceeding, consult your local, state, and federal environmental
regulations for chemical disposal.[1]

« Incineration: The preferred method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber system.[1]
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o Container Disposal: Dispose of the contents and the container at an approved waste
disposal plant.[5]

» Spill Management: In case of a spill, sweep the dust to collect it into an airtight container,
being careful not to disperse it.[1] The collected material should be promptly disposed of
according to regulations.[1][6] Do not allow the chemical to enter drains.[6][7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Ethynyl-4-
nitrobenzene.

Click to download full resolution via product page

Caption: Disposal workflow for 1-Ethynyl-4-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 1-Ethynyl-4-nitrobenzene: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013769#1-ethynyl-4-nitrobenzene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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